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Compound of Interest

1,3-Isobenzofurandione,
Compound Name:
tetrahydromethyl-

Cat. No.: B082760

A Comprehensive Technical Guide to
Tetrahydromethyl-1,3-isobenzofurandione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
tetrahydromethyl-1,3-isobenzofurandione, a compound of significant interest in polymer
chemistry and material science. This document summarizes key quantitative data, details
experimental methodologies for property determination, and visualizes core chemical
processes involving this compound.

Introduction

Tetrahydromethyl-1,3-isobenzofurandione, commonly known as Methyltetrahydrophthalic
anhydride (MTHPA), is a cyclic dicarboxylic anhydride. It is widely utilized as a curing agent for
epoxy resins, finding applications in coatings, adhesives, and composites due to the high
strength, excellent adhesion, and chemical resistance it imparts to the final polymer.[1] The
compound exists as a mixture of isomers and is typically a colorless to pale yellow liquid at
room temperature.[2][3]

Physical Properties
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The physical characteristics of tetrahydromethyl-1,3-isobenzofurandione are critical for its
handling, storage, and application in various formulations. A summary of these properties is
presented in the table below.

Property Value Units Conditions

Colorless to light

Appearance yellow liquid - Ambient
Molecular Formula CoH1003 - -

Molecular Weight 166.17 g/mol -

Melting Point <-100to<-15 °C -

Boiling Point 120 °C at 3 mmHg
Density 1.20-1.22 g/cm3 -

Viscosity 30-80 mPa:-s at 25°C
Flash Point 137 - 164 °C Closed Cup
Vapor Pressure 0.00184 - 0.0044 mmHg (hPa) at 25°C

Soluble in organic
solvents (e.g.,

Solubility acetone, ethanol, - -
toluene).[4] Reacts

with water.

Refractive Index 1.4960 - 1.4980 - -

Chemical Properties

Tetrahydromethyl-1,3-isobenzofurandione exhibits reactivity typical of a cyclic anhydride, which
is central to its primary application as an epoxy hardener.
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Property Description

The anhydride ring is susceptible to nucleophilic
. attack. It readily reacts with water, alcohols, and
eactivity . . . . .
amines.[5] Its primary industrial use is as a

curing agent (hardener) for epoxy resins.[1][6]

The compound is chemically stable under
. standard ambient conditions.[5] However, it
Stability )
should be protected from moisture to prevent

hydrolysis.[7]

May cause serious eye damage, and skin and
Hazardous Characteristics respiratory sensitization.[8] It is known to be an

allergen.[9]

Hydrolysis

In the presence of water, tetrahydromethyl-1,3-isobenzofurandione undergoes hydrolysis to
form the corresponding dicarboxylic acid. This reaction is irreversible and affects the stability
and performance of the anhydride if exposed to moisture.[5][8]
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Caption: Hydrolysis of MTHPA to its corresponding dicarboxylic acid.

Epoxy Curing
The principal application of MTHPA is as a hardener for epoxy resins. The curing process
involves the ring-opening of the anhydride by hydroxyl groups present on the epoxy resin

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.cnchemshop.com/content/1135.html
https://ark-chem.co.jp/download/3634/SDS-V6.0-HC-MTHPA-HC2000%20%28CAS11070-44-3%29.pdf
https://www.broadview-tech.com/news/choosing-the-right-specialty-anhydride-the-versatility-of-mthpa/
https://www.cnchemshop.com/content/1135.html
https://www.broadview-tech.com/wp-content/uploads/MTHPA-brochure.pdf
https://www.env.go.jp/content/900450372.pdf
https://pubmed.ncbi.nlm.nih.gov/27230707/
https://www.cnchemshop.com/content/1135.html
https://www.env.go.jp/content/900450372.pdf
https://www.benchchem.com/product/b082760?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

backbone, followed by the reaction of the resulting carboxylic acid with an epoxide group. This
creates a highly cross-linked, thermoset polymer network.[10]
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Caption: Workflow for curing epoxy resins using MTHPA.

Experimental Protocols

Standardized methods are employed to determine the physical properties of liquid resins and
organic compounds like MTHPA. Below are generalized protocols for viscosity and flash point
determination.

Viscosity Determination (Rotational Rheometer)

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for the
processing of epoxy resins.

Methodology:

Instrument Setup: A rotational rheometer with a parallel plate or cone-and-plate geometry is
used. The temperature of the plates is controlled by a Peltier or fluid-based system.

o Sample Preparation: A small, representative sample of the tetrahydromethyl-1,3-
isobenzofurandione is placed onto the lower plate of the rheometer.

o Measurement: The upper plate is lowered to a defined gap distance. The upper plate is then
rotated at a controlled shear rate, and the resulting torque required to maintain this rotation is
measured.

o Calculation: The viscosity is calculated by the instrument's software based on the applied
shear stress and the resulting shear rate. Measurements are typically performed at a
standard temperature, such as 25°C.[11]

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. It is a crucial safety parameter.

Methodology:

o Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag) is used. The
apparatus consists of a sealed cup to contain the sample, a heating system, and an ignition
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source.[12]

o Sample Preparation: The sample cup is filled with tetrahydromethyl-1,3-isobenzofurandione
to a specified level.

e Heating: The sample is heated at a slow, constant rate. The vapor space above the liquid is
stirred to ensure equilibrium.

« Ignition Test: At regular temperature intervals, an ignition source (a small flame or spark) is
introduced into the vapor space through a port in the lid.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors to ignite with a distinct flash.[13]

Biological Activity and Safety Considerations

Tetrahydromethyl-1,3-isobenzofurandione is recognized as a skin and respiratory sensitizer.[8]
Sensitization occurs through a hapten-mediated mechanism.

Mechanism of Skin Sensitization

As a reactive electrophilic molecule, MTHPA can act as a hapten. It covalently binds to
endogenous skin proteins, forming immunogenic complexes. These modified proteins are then
recognized by the immune system, leading to an allergic response upon subsequent
exposures.[14][15]
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Caption: Simplified pathway of skin sensitization by MTHPA.

Due to its sensitizing properties, appropriate personal protective equipment, including gloves
and eye protection, should be used when handling tetrahydromethyl-1,3-isobenzofurandione to
minimize exposure.[1]

Conclusion

Tetrahydromethyl-1,3-isobenzofurandione is a versatile chemical intermediate with a well-
defined set of physical and chemical properties that make it highly suitable as a curing agent
for epoxy systems.[5] A thorough understanding of its reactivity, particularly its hydrolysis and
curing mechanisms, is essential for its effective application. Furthermore, awareness of its
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potential as a sensitizer necessitates careful handling and adherence to safety protocols in
research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082760#physical-and-chemical-properties-of-
tetrahydromethyl-1-3-isobenzofurandione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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